molecular formula C10H11NO5 B8680615 5-(3-Hydroxypropoxy)-2-nitrobenzaldehyde CAS No. 207298-34-8

5-(3-Hydroxypropoxy)-2-nitrobenzaldehyde

Cat. No. B8680615
M. Wt: 225.20 g/mol
InChI Key: NJWLMMIPAPQNIZ-UHFFFAOYSA-N
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Description

5-(3-Hydroxypropoxy)-2-nitrobenzaldehyde is a useful research compound. Its molecular formula is C10H11NO5 and its molecular weight is 225.20 g/mol. The purity is usually 95%.
BenchChem offers high-quality 5-(3-Hydroxypropoxy)-2-nitrobenzaldehyde suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-(3-Hydroxypropoxy)-2-nitrobenzaldehyde including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

207298-34-8

Product Name

5-(3-Hydroxypropoxy)-2-nitrobenzaldehyde

Molecular Formula

C10H11NO5

Molecular Weight

225.20 g/mol

IUPAC Name

5-(3-hydroxypropoxy)-2-nitrobenzaldehyde

InChI

InChI=1S/C10H11NO5/c12-4-1-5-16-9-2-3-10(11(14)15)8(6-9)7-13/h2-3,6-7,12H,1,4-5H2

InChI Key

NJWLMMIPAPQNIZ-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C=C1OCCCO)C=O)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

3-Bromo-1-propanol (3.34 g, 24 mmol) was refluxed in 80 ml of anhydrous acetonitrile with 5-hydroxy-2-nitrobenzaldehyde (3.34 g, 20 mmol), K2CO3 (3.5 g), and KI (100 mg) overnight (15 hr). The reaction mixture was cooled to room temperature and 150 ml of methylene chloride was added. The mixture was filtered and the solid residue was washed with methylene chloride. The combined organic solution was evaporated to dryness and redissolved in 100 ml methylene chloride. The resulted solution was washed with saturated NaCl solution and dried over sodium sulfate. 4.31 g (96%) of desired product was obtained after removal of the solvent in vacuo.
Quantity
3.34 g
Type
reactant
Reaction Step One
Quantity
3.34 g
Type
reactant
Reaction Step One
Name
Quantity
3.5 g
Type
reactant
Reaction Step One
Quantity
80 mL
Type
solvent
Reaction Step One
Quantity
150 mL
Type
reactant
Reaction Step Two
Yield
96%

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